Cas no 2228689-58-3 (5-amino-4,4-difluoro-2,2-dimethylpentan-1-ol)

• Product Name: 5-amino-4,4-difluoro-2,2-dimethylpentan-1-ol
• CAS No: 2228689-58-3
• MF: C₇H₁₅F₂NO
• MW: 167.196909189224
• CID: 6402888
• PubChem ID: 165631167
• Update Time: 2025-11-05

5-amino-4,4-difluoro-2,2-dimethylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-amino-4,4-difluoro-2,2-dimethylpentan-1-ol
• 2228689-58-3
• EN300-1939665

• Inchi： 1S/C7H15F2NO/c1-6(2,5-11)3-7(8,9)4-10/h11H,3-5,10H2,1-2H3
• InChI Key： NJXPOPNYSCHDOA-UHFFFAOYSA-N
• SMILES： FC(CN)(CC(C)(C)CO)F

Computed Properties

• Exact Mass: 167.11217043g/mol
• Monoisotopic Mass: 167.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 5-amino-4,4-difluoro-2,2-dimethylpentan-1-ol

Research Brief on 5-amino-4,4-difluoro-2,2-dimethylpentan-1-ol (CAS: 2228689-58-3) in Chemical Biology and Pharmaceutical Applications

The compound 5-amino-4,4-difluoro-2,2-dimethylpentan-1-ol (CAS: 2228689-58-3) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This fluorinated amino alcohol exhibits unique structural and electronic properties due to the presence of difluoromethyl and dimethyl groups, making it a valuable building block for drug discovery and medicinal chemistry applications. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-amino-4,4-difluoro-2,2-dimethylpentan-1-ol in the development of novel protease inhibitors. The researchers found that the difluoro motif significantly enhanced binding affinity to target enzymes while maintaining metabolic stability. The compound's rigid structure, conferred by the dimethyl groups, was shown to reduce conformational flexibility, leading to improved selectivity against off-target proteins.

In the field of oncology, preliminary results from a collaborative research project between academic and industry partners suggest that derivatives of 5-amino-4,4-difluoro-2,2-dimethylpentan-1-ol show promising activity against certain kinase targets involved in cancer cell proliferation. The fluorinated backbone appears to facilitate membrane permeability while the amino alcohol functionality provides a handle for further structural modifications to optimize pharmacokinetic properties.

Recent synthetic methodology developments have addressed previous challenges in the large-scale production of 5-amino-4,4-difluoro-2,2-dimethylpentan-1-ol. A 2024 patent application describes an improved catalytic asymmetric synthesis route that achieves >95% enantiomeric excess, addressing the stereochemical requirements for pharmaceutical applications. This advancement is particularly significant as the stereochemistry at the amino-bearing carbon has been shown to dramatically influence biological activity in preclinical models.

Structural characterization studies using X-ray crystallography and NMR spectroscopy have provided detailed insights into the conformational preferences of 5-amino-4,4-difluoro-2,2-dimethylpentan-1-ol. These studies reveal that the molecule adopts a preferred conformation where the fluorine atoms participate in intramolecular hydrogen bonding with the hydroxyl group, creating a pseudo-cyclic structure that may contribute to its biological activity profile.

Future research directions for this compound include exploration of its potential in prodrug development and as a scaffold for targeted drug delivery systems. The presence of multiple functional groups offers opportunities for conjugation with various therapeutic payloads while maintaining favorable physicochemical properties. Several pharmaceutical companies have included derivatives of 5-amino-4,4-difluoro-2,2-dimethylpentan-1-ol in their preclinical pipelines, with initial results expected to be published in late 2024.